Cas no 2228295-28-9 (tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate
• CAS No: 2228295-28-9
• MF: C₁₆H₂₄N₆O₂
• MW: 332.400762557983
• CID: 5939003
• PubChem ID: 165640221
• Update Time: 2025-07-15

tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate
• EN300-1887218
• 2228295-28-9
• tert-butyl N-{3-amino-2-methyl-2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propyl}carbamate

• Inchi： 1S/C16H24N6O2/c1-15(2,3)24-14(23)18-10-16(4,9-17)12-7-5-6-11(8-12)13-19-21-22-20-13/h5-8H,9-10,17H2,1-4H3,(H,18,23)(H,19,20,21,22)
• InChI Key： ZVWHEBKQHCZOCN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1C=CC=C(C2N=NNN=2)C=1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 332.19607403g/mol
• Monoisotopic Mass: 332.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate

Introduction to tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate (CAS No. 2228295-28-9)

The compound tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate, identified by its CAS number 2228295-28-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure lies a tert-butyl carbamate moiety, which is known for its stability and versatility in biological systems. The carbamate group is particularly interesting because it can act as a pharmacophore, contributing to the compound's binding affinity and interaction with biological targets. The presence of a 3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl side chain adds another layer of complexity, introducing unique chemical and biological properties that may enhance its pharmacological activity.

Recent research in the field of drug discovery has highlighted the importance of molecules with multifunctional scaffolds. The 1H-1,2,3,4-tetrazol-5-yl group in the side chain is particularly noteworthy, as tetrazole derivatives have shown promise in various therapeutic contexts. Tetrazoles are known for their ability to modulate enzyme activity and interact with biological pathways involved in inflammation, cancer, and infectious diseases. The incorporation of this group into the tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate structure suggests that it may exhibit similar pharmacological effects.

The amino group in the side chain also plays a crucial role in determining the compound's reactivity and solubility. Amino groups are often involved in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. Additionally, the methyl substituents contribute to the overall hydrophobicity of the molecule, influencing its distribution and bioavailability. These structural features collectively contribute to the compound's potential as a lead molecule for drug development.

In the context of current pharmaceutical research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The complex architecture of tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropyl}carbamate makes it a candidate for interacting with PPIs, which are often challenging targets for drug discovery due to their lack of well-defined binding pockets. The presence of multiple functional groups provides multiple points of interaction with potential biological targets.

Another area of interest is the development of compounds that can exhibit dual or multi-target activity. This approach has gained traction due to its potential to provide broader therapeutic effects with fewer side effects. The structural features of tert-butyl N-{3-amino-2-methyl-2-3-(1H-1,2,3,4-tetrazol-5-yll)phenylpropyl}carbamate, including its diverse functional groups and complex scaffold, make it a promising candidate for dual-target inhibition.

Recent studies have also explored the use of computational methods to predict the pharmacological properties of novel compounds. These methods have been particularly useful in identifying potential lead molecules for further experimental validation. In silico studies on tert-butyl N-{3-amino--methyl--m--(lH-l,lz,t34-tetrazol-zS-yll)phenyIpropyllcarbamate have suggested that it may exhibit inhibitory activity against several enzymes and receptors involved in disease pathways.

The synthesis of this compound presents an interesting challenge due to its complex structure. However polarizing techniques will be required to construct each part of the molecule efficiently. Advances in synthetic chemistry have made it possible to access such complex scaffolds more readily than ever before. The development of novel synthetic routes could further enhance the accessibility and scalability of this compound for research purposes.

In conclusion,tert-butyl N-{--amino--z-methyl--z--(lH-l,t34-tetrazol-zS-yll)phenyIpropyllcarbamate (CAS No.--2228295--28--9) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Further research is warranted to explore its pharmacological properties and develop novel drug candidates based on this scaffold.